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Compound of Interest

Compound Name: 7,8,3',4'-Tetrahydroxyflavanone

Cat. No.: B1254125 Get Quote

Essential Safety and Handling Guide for 7,8,3',4'-
Tetrahydroxyflavanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 7,8,3',4'-Tetrahydroxyflavanone. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining a secure research environment. This compound

should be handled with care, assuming it may present hazards typical of related flavonoid

compounds, including potential skin and eye irritation.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 7,8,3',4'-Tetrahydroxyflavanone, particularly in its powdered form.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Powder-free nitrile gloves are

required to prevent skin

contact.[1][2][3] It is

recommended to change

gloves every 30 to 60 minutes

or immediately if contamination

is suspected.[1] For added

protection, double gloving can

be implemented.[1]

Eye and Face Protection Safety Goggles or Glasses

Chemical splash goggles or

safety glasses with side

shields are mandatory to

protect the eyes from dust

particles and accidental

splashes.[3][4][5]

Respiratory Protection N95 or N100 Respirator

To prevent inhalation of the

powdered compound, a

NIOSH-approved N95 or N100

particulate respirator should be

used, especially when

handling larger quantities or

when dust generation is likely.

[1][3][5] Surgical masks are not

a suitable substitute.[1]

Body Protection Laboratory Coat

A full-length laboratory coat

must be worn to protect skin

and clothing from

contamination.[2][3][5]

Foot Protection Closed-Toe Shoes

Closed-toe shoes are required

to protect the feet from

potential spills.[2][4]
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Operational Plan: Step-by-Step Handling and
Disposal
I. Preparation and Handling:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Designated Area: All handling of 7,8,3',4'-Tetrahydroxyflavanone powder should be

performed in a designated area, such as a chemical fume hood or a well-ventilated

laboratory bench space, to minimize inhalation exposure.[6][7][8]

Donning PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Weighing and Transfer:

To minimize dust formation, handle the powder gently.

Use a chemical spatula for transfers.

Weigh the compound in a tared, sealed container whenever possible.

Solution Preparation:

If preparing a solution, add the powder to the solvent slowly to avoid splashing.

Ensure the vessel is appropriately sized to prevent overflow.

Post-Handling:

Thoroughly clean the work area and any equipment used with an appropriate solvent.

Wash hands thoroughly with soap and water after removing gloves.[1][7][8]

II. Emergency Procedures:
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[7][8][9] If

irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[7][8][9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[7][8][9]

Seek medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting.[9] Seek immediate medical

attention.

III. Disposal Plan:

All waste containing 7,8,3',4'-Tetrahydroxyflavanone must be treated as hazardous waste.

Waste Segregation:

Do not mix this waste with other chemical waste streams to prevent unknown reactions.

[10]

Keep solid and liquid waste in separate, clearly labeled containers.[10]

Container Management:

Use compatible, leak-proof containers for waste collection.[10][11]

Label waste containers clearly with "Hazardous Waste" and the full chemical name.[11]

[12]

Keep waste containers securely closed except when adding waste.[10]

Final Disposal:

Store waste containers in a designated, secure area.[10]

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.[10]
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Do not dispose of 7,8,3',4'-Tetrahydroxyflavanone down the drain.[6][12]
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 7,8,3',4'-Tetrahydroxyflavanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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